Cas no 1932505-32-2 (tert-butyl N-[(1R,3R)-3-(aminomethyl)cyclohexyl]carbamate)

• Product Name: tert-butyl N-[(1R,3R)-3-(aminomethyl)cyclohexyl]carbamate
• CAS No: 1932505-32-2
• MF: C₁₂H₂₄N₂O₂
• MW: 228.331163406372
• CID: 5289804
• Update Time: 2026-03-09

tert-butyl N-[(1R,3R)-3-(aminomethyl)cyclohexyl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[(1R,3R)-3-(aminomethyl)cyclohexyl]carbamate

• Inchi： 1S/C12H24N2O2/c1-12(2,3)16-11(15)14-10-6-4-5-9(7-10)8-13/h9-10H,4-8,13H2,1-3H3,(H,14,15)/t9-,10-/m1/s1
• InChI Key： OJNXXJZVUYXMLE-NXEZZACHSA-N
• SMILES： C(OC(C)(C)C)(=O)N[C@@H]1CCC[C@@H](CN)C1

Additional information on tert-butyl N-[(1R,3R)-3-(aminomethyl)cyclohexyl]carbamate

tert-butyl N-[(1R,3R)-3-(aminomethyl)cyclohexyl]carbamate: A Comprehensive Overview

The compound with CAS No. 1932505-32-2, known as tert-butyl N-[(1R,3R)-3-(aminomethyl)cyclohexyl]carbamate, is a highly specialized chemical entity with significant applications in various fields. This compound has garnered attention due to its unique structural properties and functional groups, which make it versatile for use in pharmaceuticals, materials science, and advanced chemical synthesis. Recent studies have highlighted its potential in drug delivery systems and as a building block for complex molecular architectures.

The tert-butyl group in the molecule serves as a protecting group for the amine functionality, which is crucial for controlling reactivity during synthesis. The cyclohexyl ring introduces rigidity and stability to the structure, while the aminomethyl group provides sites for further functionalization. This combination of features makes the compound ideal for applications requiring precise control over molecular interactions and reactivity.

Recent research has focused on the stereochemistry of the compound, particularly the (1R,3R) configuration of the cyclohexane ring. This stereochemistry is critical for determining the compound's biological activity and its ability to interact with specific targets in drug design. Studies have shown that the stereochemical arrangement influences the compound's solubility, bioavailability, and binding affinity to proteins or enzymes.

In terms of synthesis, tert-butyl N-[(1R,3R)-3-(aminomethyl)cyclohexyl]carbamate is typically prepared through a multi-step process involving nucleophilic substitution and carbamate formation. The use of chiral catalysts has enabled enantioselective synthesis, ensuring high optical purity of the product. This approach aligns with current trends in green chemistry and sustainable synthetic methods.

One of the most promising applications of this compound is in drug delivery systems. Its ability to act as a carrier for bioactive molecules has been explored in recent studies. The tert-butyl group can be cleaved under specific conditions, releasing the active amine-containing compound at targeted sites within the body. This controlled release mechanism enhances therapeutic efficacy while minimizing side effects.

Additionally, tert-butyl N-[(1R,3R)-3-(aminomethyl)cyclohexyl]carbamate has shown potential in materials science as a precursor for advanced polymers and crosslinking agents. Its ability to form stable bonds with other molecules makes it valuable in creating biocompatible materials for medical devices and tissue engineering applications.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of this compound. Quantum mechanical calculations have revealed that the cyclohexane ring's electron-donating effects enhance the nucleophilicity of the amine group, facilitating its participation in various chemical transformations.

In conclusion, tert-butyl N-[(1R,3R)-3-(aminomethyl)cyclohexyl]carbamate is a multifaceted compound with wide-ranging applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in modern chemical research and development. As ongoing studies continue to uncover new properties and uses, this compound is poised to play an increasingly important role in advancing scientific innovation.